[2-(benzyloxy)-3-ethoxybenzyl](2-pyridinylmethyl)amine hydrochloride

• IUPAC Name: 1-(3-ethoxy-2-phenylmethoxyphenyl)-N-(pyridin-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C22H24N2O2.ClH/c1-2-25-21-13-8-11-19(15-23-16-20-12-6-7-14-24-20)22(21)26-17-18-9-4-3-5-10-18;/h3-14,23H,2,15-17H2,1H3;1H
• InChI Key: FTDPKNOJGADDGC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1OCC2=CC=CC=C2)CNCC3=CC=CC=N3.Cl
• Molecular Formula: C22H25ClN2O2
• Molecular Weight: 384.9 g/mol

Description

[2-(benzyloxy)-3-ethoxybenzyl](2-pyridinylmethyl)amine hydrochloride is a chemical compound that has been widely used in scientific research. It is a complex molecule with a unique structure that makes it suitable for various applications. In

Mechanism of Action

The mechanism of action of [2-(benzyloxy)-3-ethoxybenzyl](2-pyridinylmethyl)amine hydrochloride is not fully understood. However, it is believed to act as a modulator of various receptors in the body, including the dopamine and serotonin receptors. It has also been shown to inhibit the reuptake of dopamine and norepinephrine, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine, which may contribute to its antidepressant effects. It has also been shown to increase the activity of the serotonin system, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of [2-(benzyloxy)-3-ethoxybenzyl](2-pyridinylmethyl)amine hydrochloride is its unique structure, which makes it suitable for various applications. It has also been shown to have a high affinity for various receptors in the body, which may make it useful in the development of new drugs. However, its complex structure may also make it difficult to synthesize, and its pharmacological effects may vary depending on the dosage and administration route.

Future Directions

There are several future directions for the study of [2-(benzyloxy)-3-ethoxybenzyl](2-pyridinylmethyl)amine hydrochloride. One direction is the development of new drugs that target the receptors modulated by this compound. Another direction is the study of its effects on the nervous system and the development of new treatments for neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a complex molecule that has been widely used in scientific research. It has a unique structure that makes it suitable for various applications, and its pharmacological effects have been studied extensively. Further research is needed to fully understand its mechanism of action and potential side effects, but it holds great promise for the development of new drugs and treatments for neurological disorders.

Synthesis Methods

The synthesis of [2-(benzyloxy)-3-ethoxybenzyl](2-pyridinylmethyl)amine hydrochloride is a complex process that involves several steps. The first step is the preparation of 2-(benzyloxy)-3-ethoxybenzaldehyde, which is then reacted with 2-pyridinemethanamine to form the intermediate product. The intermediate product is then treated with hydrochloric acid to obtain the final product, this compound.

Scientific Research Applications

[2-(benzyloxy)-3-ethoxybenzyl](2-pyridinylmethyl)amine hydrochloride has been widely used in scientific research due to its unique properties. It has been used as a ligand in the development of new drugs and as a tool to study the function of various receptors in the body. It has also been used in the study of the nervous system and the development of new treatments for neurological disorders.